Cas no 68941-06-0 (4'-Aminobenzo-18-crown-6)
4'-Aminobenzo-18-crown-6 structure
Product Name:4'-Aminobenzo-18-crown-6
CAS No:68941-06-0
MF:C16H25NO6
MW:327.372805356979
MDL:MFCD00210009
CID:58905
PubChem ID:329748300
Update Time:2025-09-27
4'-Aminobenzo-18-crown-6 Chemical and Physical Properties
Names and Identifiers
-
- 4'-Aminobenzo-18-crown-6
- 2,3,5,6,8,9,11,12,14,15-Decahydro-1,4,7,10,13,16-benzohexaoxacyclooctadecin-18-amine
- (BENZO-18-CROWN-6)-4'-YLAMINE
- 2,3,5,6,8,9,11,12,14,15-DECAHYDRO-1,4,7,10,13,16-BENZOHEXAOXXACYCLO-OCTADECIN-18-AMINE HYDROCHLORIDE
- 3-amino-benzo-18-crown-6
- 4'-aminobenzo 18-crown-6 ether
- 4'-aminobenzo-[18-crown-6]
- NH2-benzyl-18-crown-6 ether
- 205504-06-9
- F76330
- (BENZO-18-CROWN-6)-4-YLAMINE
- 4'-Aminobenzo-18-crown-6, technical
- 4'-Aminobenzo-18-crown-6, 97%
- MFCD00210009
- STR04409
- FT-0617555
- 2,3,5,6,8,9,11,12,14,15-Decahydrobenzo[b][1,4,7,10,13,16]hexaoxacyclooctadecin-18-amine
- SR-01000390241-1
- CHEMBL1622600
- A922906
- SCHEMBL1247565
- 2,5,8,11,14,17-hexaoxabicyclo[16.4.0]docosa-1(18),19,21-trien-20-amine
- DTXSID80942732
- 68941-06-0
- AKOS001586895
- CS-0203386
- SR-01000390241
- STL089790
- 4-Aminobenzo-18-crown-6 sesquihydrateHydrochloride
-
- MDL： MFCD00210009
- Inchi： 1S/C16H25NO6/c17-14-1-2-15-16(13-14)23-12-10-21-8-6-19-4-3-18-5-7-20-9-11-22-15/h1-2,13H,3-12,17H2
- InChI Key： PZXYILUXRGTFGD-UHFFFAOYSA-N
- SMILES： O1CCOCCOC2C=C(C=CC=2OCCOCCOCC1)N
Computed Properties
- Exact Mass: 327.16800
- Monoisotopic Mass: 327.168
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 0
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.4
- Topological Polar Surface Area: 81.4A^2
Experimental Properties
- Color/Form: Pale yellow crystals
- Density: 1.099
- Melting Point: 53-58 ºC
- Boiling Point: 511.9°C at 760 mmHg
- Flash Point: 284.1°C
- Refractive Index: 1.48
- PSA: 81.40000
- LogP: 1.68760
- Vapor Pressure: 0.0±1.3 mmHg at 25°C
4'-Aminobenzo-18-crown-6 Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
- FLUKA BRAND F CODES：8-10
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Storage Condition：0-6°C
- Safety Term：S26;S36
4'-Aminobenzo-18-crown-6 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A693086-1g |
2,3,5,6,8,9,11,12,14,15-Decahydrobenzo[b][1,4,7,10,13,16]hexaoxacyclooctadecin-18-amine |
68941-06-0 | 98% | 1g |
$284.0 | 2025-04-17 | |
| Ambeed | A693086-5g |
2,3,5,6,8,9,11,12,14,15-Decahydrobenzo[b][1,4,7,10,13,16]hexaoxacyclooctadecin-18-amine |
68941-06-0 | 98% | 5g |
$1016.0 | 2025-04-17 | |
| Fluorochem | 064725-1g |
2,3,5,6,8,9,11,12,14,15-Decahydro-1,4,7,10,13,16-benzohexaoxacyclooctadecin-18-amine |
68941-06-0 | 97% | 1g |
￡441.00 | 2022-03-01 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA04619-100mg |
2,3,5,6,8,9,11,12,14,15-Decahydrobenzo[b][1,4,7,10,13,16]hexaoxacyclooctadecin-18-amine |
68941-06-0 | 100mg |
¥1098.0 | 2021-09-03 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA04619-500mg |
2,3,5,6,8,9,11,12,14,15-Decahydrobenzo[b][1,4,7,10,13,16]hexaoxacyclooctadecin-18-amine |
68941-06-0 | 500mg |
¥4148.0 | 2021-09-03 | ||
| Ambeed | A693086-100mg |
2,3,5,6,8,9,11,12,14,15-Decahydrobenzo[b][1,4,7,10,13,16]hexaoxacyclooctadecin-18-amine |
68941-06-0 | 98% | 100mg |
$62.0 | 2025-04-17 | |
| Ambeed | A693086-250mg |
2,3,5,6,8,9,11,12,14,15-Decahydrobenzo[b][1,4,7,10,13,16]hexaoxacyclooctadecin-18-amine |
68941-06-0 | 98% | 250mg |
$106.0 | 2025-04-17 | |
| abcr | AB200477-250 mg |
4'-Aminobenzo-18-crown-6, 95%; . |
68941-06-0 | 95% | 250 mg |
€351.30 | 2023-07-20 | |
| abcr | AB200477-1 g |
4'-Aminobenzo-18-crown-6, 95%; . |
68941-06-0 | 95% | 1 g |
€651.60 | 2023-07-20 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-252227-100 mg |
4′-Aminobenzo-18-crown-6, |
68941-06-0 | 100MG |
￥331.00 | 2023-07-11 |
4'-Aminobenzo-18-crown-6 Related Literature
-
Jing-yan Kang,Wei Ha,Hai-xia Zhang,Yan-ping Shi Anal. Methods 2019 11 1735
-
Yongchao Qian,Zhen Zhang,Wei Tian,Liping Wen,Lei Jiang Faraday Discuss. 2018 210 101
-
Zhuang Liu,Feng Luo,Xiao-Jie Ju,Rui Xie,Yi-Meng Sun,Wei Wang,Liang-Yin Chu J. Mater. Chem. A 2013 1 9659
-
Marta Zaleskaya,Damian Jagleniec,Marcin Karbarz,?ukasz Dobrzycki,Jan Romański Inorg. Chem. Front. 2020 7 972
-
Huacheng Zhang,Xingya Li,Jue Hou,Lei Jiang,Huanting Wang Chem. Soc. Rev. 2022 51 2224
68941-06-0 (4'-Aminobenzo-18-crown-6) Related Products
- 60835-71-4(2,3,5,6,8,9,11,12-Octahydrobenzob1,4,7,10,13pentaoxacyclopentadecin-15-amine)
- 111076-66-5(2,3,5,6,8,9,11,12-Octahydrobenzob1,4,7,10,13-pentaoxacyclopentadecin-15-amine hydrochloride)
- 205504-06-9(1,4,7,10,13,16-Benzohexaoxacyclooctadecin-18-amine,2,3,5,6,8,9,11,12,14,15-decahydro-, hydrochloride, hydrate (2:2:3))
- 126531-26-8(4'-aminodibenzo-18-crown-6)
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- 22013-33-8(2,3-dihydro-1,4-benzodioxin-6-amine)
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- 205873-22-9(Dibenzo[b,k][1,4,7,10,13,16]hexaoxacyclooctadecin-2-amine,6,7,9,10,17,18,20,21-octahydro-, hydrochloride (1:1))
- 245086-08-2(Dibenzo[b,h][1,4,7,10,13]pentaoxacyclopentadecin-3,?-diamine,6,7,9,10,17,18-hexahydro- (9CI))
- 86817-42-7(Phenol, 5-amino-2-(2-hydroxyethoxy)-)
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